Cas no 476460-31-8 (2-ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 476460-31-8
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6410858
• PubChem ID: 7096019
• Update Time: 2025-10-30

2-ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 476460-31-8
• F0529-0248
• 2-ethoxy-N-(5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024580620
• Oprea1_062543
• 2-ethoxy-N-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• AB00668064-01
• Benzamide, 2-ethoxy-N-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C18H17N3O3S/c1-3-24-15-11-7-4-8-12(15)16(22)19-18-21-20-17(25-18)13-9-5-6-10-14(13)23-2/h4-11H,3H2,1-2H3,(H,19,21,22)
• InChI Key： GJCATLZXYNUSFA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)S1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• pka: 7.98±0.50(Predicted)

Additional information on 2-ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 2-Ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 476460-31-8)

2-Ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 476460-31-8, belongs to a class of molecules known for their potential biological activities. The structural complexity of this compound, featuring a benzamide moiety linked to a 1,3,4-thiadiazole ring, makes it an intriguing subject for further investigation.

The benzamide group is a well-documented pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and antimicrobial properties. In contrast, the 1,3,4-thiadiazole ring is another structural motif that has been extensively studied for its role in various biological processes. The combination of these two groups in 2-Ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide suggests a potential for multifunctional activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. These studies indicate that the benzamide moiety may interact with enzymes and receptors involved in pain signaling and inflammation. The 1,3,4-thiadiazole ring, on the other hand, could potentially disrupt bacterial cell wall synthesis or interfere with viral replication mechanisms.

The presence of an ethoxy group at the 2-position of the benzamide and a methoxy group on the phenyl ring further enhances the compound's structural diversity. These substituents can influence the electronic properties of the molecule and its interactions with biological targets. The methoxy group, in particular, is known to increase lipophilicity and improve oral bioavailability, which are crucial factors in drug design.

In vitro studies have begun to explore the pharmacological profile of 2-Ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide. Initial results suggest that it exhibits moderate activity against certain bacterial strains and may have anti-inflammatory effects comparable to known therapeutic agents. However, more comprehensive studies are needed to fully elucidate its mechanism of action and potential therapeutic applications.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 2-Ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide exemplifies this collaborative approach. Chemists have synthesized and characterized the compound, while biologists have conducted preliminary bioassays to assess its potential biological activity.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like 2-Ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide. These algorithms can predict molecular properties and optimize synthetic routes based on large datasets. This approach not only saves time but also reduces the reliance on empirical trial-and-error methods.

The future prospects for this compound are promising. Ongoing research aims to refine its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Additionally, clinical trials may be initiated to evaluate its efficacy and safety in human subjects if preclinical data remains favorable.

In conclusion, 2-Ethoxy-N-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing new treatments for various diseases.